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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)-4-nitroaniline

Cat. No.: B8602219 Get Quote

In-Depth Technical Safety Guide: 2-(2-
Hydroxyethoxy)-4-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-(2-
Hydroxyethoxy)-4-nitroaniline, also known as HC Red No. 7. The information is compiled

from Safety Data Sheets (SDS) and regulatory assessments to ensure a high level of detail

and accuracy for professionals in research and development.
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Identifier Value

Chemical Name 2-(2-Hydroxyethoxy)-4-nitroaniline

Synonyms

HC Red No. 7, 2-((4-amino-3-

nitrophenyl)amino)ethanol, 1-Amino-2-nitro-4-(β-

hydroxyethyl)-aminobenzene

CAS Number 24905-87-1

Molecular Formula C₈H₁₁N₃O₃

Molecular Weight 197.19 g/mol [1]

Structure

Hazard Identification and Classification
This substance is classified as hazardous. The primary hazards are skin and eye irritation.

GHS Classification:

Classification Code Description

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Signal Word: Warning

Hazard Pictogram:

Physical and Chemical Properties
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Property Value Source

Physical State Deep brown crystal powder Echemi SDS

Melting Point 93-95 °C Echemi SDS

Boiling Point 436.6 °C at 760 mmHg Echemi SDS

Purity > 98.5% [2]

Toxicological Data
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Endpoint Species Result Classification Source

Acute Oral

Toxicity
Rat

Maximum

nonlethal dose =

300 mg/kg

- [2]

Rat

LD50: 1250–

5000 mg/kg bw

(for the chemical

group)

- [3]

Dermal

Absorption
Human (in vitro) ~0.10% - [2]

Skin Irritation Rabbit Not an irritant Not Classified [2]

Eye Irritation Rabbit Not an irritant Not Classified [2]

Skin

Sensitization
Mouse EC3 = 1.2%

Moderate

Sensitizer
[3]

Subchronic Oral

Toxicity (90-day)
Rat

NOEL = 50

mg/kg/day
- [2]

Developmental

Toxicity
Rat

NOAEL = 200

mg/kg/day

Not a

developmental

toxicant

[2]

Genotoxicity/Mut

agenicity
Multiple assays Mixed results

Weak mutagen

at most
[2]

Carcinogenicity -

No studies

available; not

expected to be

carcinogenic

Not Classified [2][3]

Experimental Protocols
Subchronic Oral Toxicity Study (90-Day): The study was conducted on rats to determine the no-

observed-effect-level (NOEL). The animals were administered 2-(2-Hydroxyethoxy)-4-
nitroaniline orally for 90 consecutive days at various dose levels. The protocol followed
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established guidelines for subchronic toxicity testing. Key parameters monitored included

clinical signs of toxicity, body weight changes, food and water consumption, hematology,

clinical chemistry, and histopathological examination of major organs and tissues upon

completion of the study. The NOEL was determined to be 50 mg/kg/day.[2]

Skin Sensitization (Local Lymph Node Assay - LLNA): The potential for skin sensitization was

evaluated in mice using the Local Lymph Node Assay (LLNA). Various concentrations of the

test substance were applied to the dorsal surface of the ears of the mice for a specified number

of consecutive days. A control group was treated with the vehicle alone. At the end of the

exposure period, the proliferation of lymphocytes in the draining auricular lymph nodes was

measured. The stimulation index (SI) was calculated for each dose group, and the estimated

concentration that would produce a threefold increase in lymphocyte proliferation (EC3) was

determined to be 1.2%, classifying the substance as a moderate sensitizer.[3]

Ecological Information
There is no data available on the ecotoxicity of 2-(2-Hydroxyethoxy)-4-nitroaniline.

Safety and Handling Workflow
The following diagram outlines the recommended workflow for the safe handling and use of 2-
(2-Hydroxyethoxy)-4-nitroaniline in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal Emergency Procedures

Assess Risks
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh and Dispense Carefully
(Avoid Dust Generation)

Perform Experiment

Spill:
Contain and clean up with absorbent materialDecontaminate Surfaces Skin Contact:

Wash with soap and water
Eye Contact:

Rinse with water for 15 min
Inhalation:

Move to fresh air
Ingestion:

Seek medical attention

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Safe handling workflow for 2-(2-Hydroxyethoxy)-4-nitroaniline.

First Aid Measures Signaling Pathway
This diagram illustrates the decision-making process for first aid in case of exposure.

Routes of Exposure

First Aid Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Move person to fresh air.
Keep comfortable for breathing.

Rinse mouth.
Seek immediate medical attention.

Seek Medical Attention
if irritation persists or if ingested

Click to download full resolution via product page

First aid decision pathway for exposure incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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